C.I.Disperse Blue 128

Specification

• CAS No.: 12270-41-6
• Molecular Formula: CaTe
• Molecular Weight: 0

Introduction

Chemical Identification and Structure

C.I.Disperse Blue 128 belongs to the single azo class of disperse dyes, characterized by the presence of an azo group (-N=N-) in its structure. The complete chemical identification details are as follows:

Parameter	Details
Name	C.I.Disperse Blue 128
CAS Registry Number	12270-41-6
Molecular Formula	C21H23BrN6O6
Molecular Weight	535.35
Molecular Structure	Single azo class
Synonyms	Disperse Blue 208, Palanil Blue 3RE

Manufacturing Methods

The synthesis of C.I.Disperse Blue 128 involves a specific chemical reaction pathway. According to technical documentation, the manufacturing method involves:

2-Cyano-4-nitro-6-bromoaniline diazo, and N-(3-(bis(2-hydroxyethyl)amino)phenyl)acetamide coupling.

This manufacturing process is characteristic of azo dye synthesis, which typically involves:

• Diazotization of an aromatic amine (in this case, 2-Cyano-4-nitro-6-bromoaniline)

• Coupling of the resultant diazonium salt with an appropriate coupling component (N-(3-(bis(2-hydroxyethyl)amino)phenyl)acetamide)

The resulting compound contains the characteristic azo linkage (-N=N-) that is responsible for the chromophoric properties of the dye.

Performance Characteristics

The performance of C.I.Disperse Blue 128 is characterized by its fastness properties, which are essential considerations for textile applications. The following table presents the documented fastness properties:

Standard	Ironing Fastness	Light Fastness	Perspiration Fastness	Washing Fastness
	Fading	Stain	Fading	Stain
ISO	5-6	5	5	4

This data indicates that C.I.Disperse Blue 128 demonstrates very good to excellent fastness properties across multiple parameters:

• The ironing fastness (5-6 on the ISO scale) is excellent, indicating minimal color change during heat application

• Light fastness (5) is very good, suggesting good resistance to color fading upon exposure to light

• Perspiration fastness is good (5 for fading, 4 for staining), indicating reliable performance under conditions of human perspiration

• Washing fastness (5) is very good, showing strong color retention after washing processes

These characteristics make the dye suitable for applications where colorfastness is a critical requirement.

Research Findings and Comparative Analysis

Research on disperse dyes including C.I.Disperse Blue 128 has focused on several areas:

• Chemical structure and synthesis optimization

  • Research has led to the development of various azo-based disperse dyes with improved properties

• Application technologies

• Comparative performance analysis

  • C.I.Disperse Blue 128 is often used alongside other disperse dyes such as C.I.Disperse Blue 60, C.I.Disperse Blue 79:1, and others in dye mixtures to achieve specific color effects

• Environmental and toxicological assessments

  • While specific research on C.I.Disperse Blue 128 is limited in the search results, studies on related disperse dyes have investigated aspects such as biodegradability, environmental fate, and toxicological impacts

In comparative analyses, disperse dyes are often evaluated based on:

• Dyeing efficiency and exhaustion rates

• Build-up properties (ability to achieve deep shades)

• Fastness properties (light, washing, perspiration, etc.)

C.I.Disperse Blue 128 is specifically mentioned in patent literature as a component in dye mixtures, suggesting its continuing relevance in commercial applications.